Cas no 71155-05-0 (rac-(1R,5S)-bicyclo3.2.0hept-2-en-6-one, cis)

• Product Name: rac-(1R,5S)-bicyclo3.2.0hept-2-en-6-one, cis
• CAS No: 71155-05-0
• MF: C₇H₈O
• MW: 108.137822151184
• CID: 548099
• PubChem ID: 7472015
• Update Time: 2025-04-19

rac-(1R,5S)-bicyclo3.2.0hept-2-en-6-one, cis Chemical and Physical Properties

Names and Identifiers

• (1R,5S)-Bicyclo[3.2.0]hept-2-en-6-one
• (-)-cis-bicyclo<3.2.0>-2-hepten-6-one
• (1R,5S)-(+)-cis-Bicyclo[3.2.0]hept-2-en-6-one
• Bicyclo[3.2.0]hept-2-en-6-one, (1R,5S)-
• (+)-(1R,5S)-Bicyclo[3.2.0]hept-2-en-6-one
• (1R,5S)-(+)-Bicyclo[3.2.0]hept-2-en-6-one
• rac-(1R,5S)-bicyclo3.2.0hept-2-en-6-one, cis
• (+/-)-cis-Bicyclo[3.2.0]hept-2-en-6-one, >=98.0%
• DTXSID10428675
• SCHEMBL471065
• AC-28168
• A854992
• EN300-1703087
• 71155-05-0
• AKOS016843328
• rac-(1R,5S)-bicyclo[3.2.0]hept-2-en-6-one

• MDL： MFCD07370111
• Inchi： 1S/C7H8O/c8-7-4-5-2-1-3-6(5)7/h1-2,5-6H,3-4H2/t5-,6-/m0/s1
• InChI Key： LNLLHUHPGPKRBM-WDSKDSINSA-N
• SMILES： O=C1C[C@@H]2C=CC[C@@H]21

Computed Properties

• Exact Mass: 108.05754
• Monoisotopic Mass: 108.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.138±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 186.6±9.0 ºC (760 Torr),
• Flash Point: 66.3±13.7 ºC,
• Refractive Index: n20/D 1.483
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 17.07
• LogP: 1.15150

rac-(1R,5S)-bicyclo3.2.0hept-2-en-6-one, cis Security Information

• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• FLUKA BRAND F CODES：8-10-23
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones